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Compound of Interest

Compound Name:
C6 NBD-L-threo-

dihydrosphingosine

Cat. No.: B15551670

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details
C6 NBD-L-threo-dihydrosphingosine is a fluorescently labeled sphingolipid analog used in

cell biology and lipid research to visualize and track the metabolism and trafficking of

sphingolipids within living and fixed cells. Its fluorescent NBD (7-nitrobenz-2-oxa-1,3-diazol-4-

yl) group allows for detection by fluorescence microscopy.
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Property Value Source

CAS Number 114301-98-3 [1][2]

Molecular Formula C30H51N5O6 [1][2]

Molecular Weight 577.76 g/mol [1][2]

Excitation Wavelength ~466 nm [3]

Emission Wavelength ~536 nm [3]

Purity >98% [1][2]

Suppliers
Supplier Product Name Catalog Number

Larodan
C6 NBD-L-threo-

Dihydrosphingosine
-

INDOFINE Chemical Company
C6 NBD-L-threo-

DIHYDROSPHINGOSINE
39-5054

Cayman Chemical
C6 NBD L-threo dihydro

Ceramide (d18:0/6:0)
-

Note: Product names and catalog numbers may vary. Please refer to the supplier's website for

the most current information.

Metabolic Pathway and Cellular Trafficking
C6 NBD-L-threo-dihydrosphingosine, as a ceramide analog, is a substrate for enzymes

involved in sphingolipid metabolism. Upon introduction to cells, it is primarily processed within

the Golgi apparatus. In the Golgi, it can be metabolized into fluorescent analogs of

sphingomyelin (SM) and glucosylceramide (GlcCer).[4] These newly synthesized fluorescent

sphingolipids are then transported to other cellular compartments, including the plasma

membrane.[4] This process allows for the visualization of sphingolipid trafficking pathways.
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Metabolic Fate of C6 NBD-L-threo-dihydrosphingosine
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Caption: Metabolic pathway of C6 NBD-L-threo-dihydrosphingosine in a typical mammalian

cell.

Experimental Protocols
The following are generalized protocols for working with fluorescently labeled sphingolipids like

C6 NBD-L-threo-dihydrosphingosine. Optimization for specific cell types and experimental

conditions is recommended.

Protocol 1: Labeling of Live Cells with NBD-Ceramide
This protocol is adapted from methods used for NBD C6-ceramide and is suitable for

visualizing the Golgi apparatus and tracking lipid trafficking.

Materials:

C6 NBD-L-threo-dihydrosphingosine

Ethanol or DMSO for stock solution
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Defatted Bovine Serum Albumin (BSA)

Serum-free cell culture medium (e.g., DMEM or HBSS/HEPES)

Live-cell imaging microscope with appropriate filter sets for NBD (Excitation/Emission:

~466/536 nm)

Cells grown on glass-bottom dishes or coverslips

Procedure:

Prepare NBD-Ceramide Stock Solution: Dissolve C6 NBD-L-threo-dihydrosphingosine in

ethanol or DMSO to a stock concentration of 1-5 mM. Store at -20°C, protected from light.

Prepare NBD-Ceramide-BSA Complex:

Dry down an aliquot of the stock solution under a stream of nitrogen gas.

Redissolve the lipid film in a small volume of ethanol.

Prepare a solution of defatted BSA (e.g., 0.34 mg/mL) in serum-free medium.

While vortexing the BSA solution, inject the ethanolic NBD-ceramide solution to create a

final complex of approximately 5 µM NBD-ceramide and 5 µM BSA.[5]

Cell Labeling:

Wash cells grown on coverslips twice with serum-free medium.

Incubate the cells with the NBD-ceramide-BSA complex (at a final concentration of 2-5

µM) for 30 minutes at 4°C.[5] This allows the lipid to associate with the plasma membrane.

Wash the cells three times with ice-cold serum-free medium to remove excess probe.

Trafficking Visualization:

Add fresh, pre-warmed (37°C) complete medium to the cells.
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Incubate at 37°C for 30-60 minutes to allow for internalization and transport to the Golgi

apparatus.[5]

Mount the coverslips and observe under a fluorescence microscope. The Golgi apparatus

should appear brightly stained.

Protocol 2: Analysis of Sphingolipid Metabolism by
HPLC
This protocol provides a framework for quantifying the conversion of C6 NBD-L-threo-
dihydrosphingosine to its metabolites.

Materials:

Cells cultured in appropriate dishes

C6 NBD-L-threo-dihydrosphingosine-BSA complex (prepared as in Protocol 1)

Lipid extraction solvents (e.g., chloroform, methanol)

HPLC system with a fluorescence detector

Procedure:

Cell Labeling and Lipid Extraction:

Label cells with the NBD-ceramide-BSA complex as described above (e.g., for 1 hour).

Wash the cells to remove unincorporated probe.

Lyse the cells and extract the lipids using a standard method such as the Bligh-Dyer or

Folch extraction.

HPLC Analysis:

Dry the extracted lipid phase under nitrogen.

Reconstitute the lipid extract in a suitable solvent for HPLC injection (e.g., mobile phase).
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Separate the fluorescent lipids using a normal-phase or reverse-phase HPLC column.

Detect the NBD-labeled lipids using a fluorescence detector set to the appropriate

excitation and emission wavelengths.

Quantify the peaks corresponding to the parent compound and its metabolites (NBD-

sphingomyelin, NBD-glucosylceramide, etc.) by comparing their peak areas.[6]
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Caption: A generalized workflow for experiments involving C6 NBD-L-threo-
dihydrosphingosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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